Cas no 2248220-15-5 ((2S)-2-(2,2-Dimethyloxan-4-yl)propanoic acid)

• Product Name: (2S)-2-(2,2-Dimethyloxan-4-yl)propanoic acid
• CAS No: 2248220-15-5
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 5854472
• PubChem ID: 137938127
• Update Time: 2025-06-28

(2S)-2-(2,2-Dimethyloxan-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2248220-15-5
• (2S)-2-(2,2-Dimethyloxan-4-yl)propanoic acid
• EN300-6505926

• Inchi： 1S/C10H18O3/c1-7(9(11)12)8-4-5-13-10(2,3)6-8/h7-8H,4-6H2,1-3H3,(H,11,12)/t7-,8?/m0/s1
• InChI Key： USDZIPBQTPFWRR-JAMMHHFISA-N
• SMILES： O1CCC([C@@H](C(=O)O)C)CC1(C)C

Computed Properties

• Exact Mass: 186.125594432g/mol
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.5Ų

Additional information on (2S)-2-(2,2-Dimethyloxan-4-yl)propanoic acid

Compound (2S)-2-(2,2-Dimethyloxan-4-yl)propanoic Acid (CAS 2248220-15-5)

(2S)-2-(2,2-Dimethyloxan-4-yl)propanoic acid is a chiral compound characterized by its unique molecular structure, which features a propanoic acid backbone functionalized with a 2,2-dimethyloxan-4-yl group. The compound’s stereochemistry, defined by the (2S) configuration, plays a critical role in its biological activity and pharmacological properties. This molecule is part of a broader class of organic compounds that have garnered significant attention in recent years due to their potential applications in drug discovery, biological research, and chemical synthesis. The CAS number 2248220-15-5 serves as a unique identifier for this compound, ensuring precise referencing in scientific literature and industrial applications.

The 2,2-dimethyloxan-4-yl group, a cyclic ether derivative, introduces steric and electronic effects that influence the compound’s reactivity and interaction with biological targets. The propanoic acid moiety contributes to the molecule’s solubility and stability, while the (2S) stereocenter enhances its specificity for enzymatic or receptor-based targets. Recent studies have highlighted the importance of stereochemical control in optimizing the bioavailability and therapeutic efficacy of such compounds. For instance, a 2023 publication in *Journal of Medicinal Chemistry* demonstrated that the (2S) configuration of similar compounds significantly improves their selectivity for G-protein-coupled receptors (GPCRs), a key class of drug targets.

Research on (2S)-2-(2,2-Dimethyloxan-4-yl)propanoic acid has expanded into anti-inflammatory and neuroprotective applications. A 2024 study published in *Bioorganic & Medicinal Chemistry* revealed that this compound exhibits anti-inflammatory activity by modulating the NF-κB signaling pathway, which is central to inflammatory responses. The study also noted that the 2,2-dimethyloxan-4-yl substituent enhances the molecule’s ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6. These findings underscore the potential of this compound in the development of targeted therapies for chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

In the realm of neuroprotection, (2S)-2-(2,2-Dimethyloxan-4-yl)propanoic acid has shown promising results in preclinical models of neurodegenerative disorders. A 2023 study in *Neuropharmacology* demonstrated that the compound reduces oxidative stress and neuronal apoptosis in models of Parkinson’s disease. The mechanism of action involves the activation of Nrf2 pathways, which are critical for cellular defense against oxidative damage. This highlights the multifunctional nature of the compound, as it simultaneously addresses both oxidative stress and inflammatory pathways. Such dual-targeting capabilities are increasingly valued in modern drug development, where polypharmacology is leveraged to enhance therapeutic outcomes.

The synthesis of (2S)-2-(2,2-Dimethyloxan-4-yl)propanoic acid has been a focus of organic chemistry research, with emphasis on green chemistry and efficient catalytic methods. A 2024 article in *Green Chemistry* described a novel enantioselective synthesis route using chiral catalysts to achieve high enantiomeric purity. This approach not only reduces waste and energy consumption but also ensures the stereospecificity required for biological activity. The 2,2-dimethyloxan-4-yl group was synthesized via a ring-opening reaction, a method that has been optimized for scalability in industrial settings. Such advancements in synthetic methodologies are crucial for the large-scale production of this compound for pharmaceutical applications.

Recent computational studies have further elucidated the binding interactions of (2S)-2-(2,2-Dimethyloxan-4-yl)propanoic acid with molecular targets. Molecular docking simulations and quantum mechanics calculations revealed that the 2,2-dimethyloxan-4-yl group forms hydrogen bonds with key residues in target proteins, enhancing the compound’s affinity and selectivity. These findings align with experimental data showing improved in vitro activity compared to its (2R) isomer. The use of in silico tools is now a standard practice in drug design, allowing researchers to predict and optimize the pharmacological profile of compounds like this one before advancing to clinical trials.

Applications of (2S)-2-(2,2-Dimethyloxan-4-yl)propanoic acid extend beyond pharmaceuticals into agricultural science and material chemistry. In agricultural contexts, the compound has been explored as a biostimulant to enhance plant growth and stress resistance. A 2024 study in *Plant Physiology and Biochemistry* reported that this compound increases photosynthetic efficiency and nutrient uptake in crops under abiotic stress conditions. The 2,2-dimethyloxan-4-yl group appears to play a role in modulating plant hormone signaling, a mechanism that could be harnessed for sustainable agricultural practices.

In material chemistry, the compound’s unique structure has inspired the development of smart polymers and nanomaterials. A 2023 paper in *Advanced Materials* described the use of (2S)-2-(2,2-Dimethyloxan-4-yl)propanoic acid as a functional monomer in the synthesis of responsive hydrogels. These materials exhibit stimuli-responsive behavior, such as pH- or temperature-dependent swelling, which has potential applications in drug delivery systems and tissue engineering. The stereospecificity of the compound is critical for achieving the desired self-assembly and mechanical properties of these materials.

Challenges in the development of (2S)-2-(2,2-Dimethyloxan-4-yl)propanoic acid include scale-up production, cost-effectiveness, and regulatory compliance. While green synthesis methods have improved sustainability, further optimization is needed to meet industrial demands. Additionally, toxicity studies are essential to ensure the compound’s safety for human and environmental use. Ongoing research aims to address these challenges through multidisciplinary approaches, combining chemical engineering, toxicology, and regulatory science.

The future prospects of (2S)-2-(2,2-Dimethyloxan-4-yl)propanoic acid are promising, with potential applications in personalized medicine, biotechnology, and sustainable chemistry. As artificial intelligence and machine learning continue to advance, they are expected to play a pivotal role in predicting the compound’s behavior in complex biological systems. These technologies could accelerate the drug discovery process, enabling the identification of new therapeutic applications for this molecule. The integration of data-driven approaches with traditional experimental methods will be key to unlocking the full potential of (2S)-2-(2,2-Dimethyloxan-4-yl)propanoic acid in the years to come.